Cas no 851405-36-2 (3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

3,4-Difluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide is a fluorinated benzamide derivative with a quinolinone scaffold, exhibiting potential pharmacological relevance due to its structural features. The presence of difluorinated aromatic and quinolinone moieties suggests enhanced metabolic stability and binding affinity, making it a candidate for therapeutic applications. The compound's unique combination of fluorine substituents and a fused heterocyclic system may contribute to improved selectivity and potency in targeting specific biological pathways. Its synthetic accessibility and well-defined chemical properties further support its utility in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators.

3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide structure

851405-36-2 structure

Product Name:3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

CAS No:851405-36-2

MF:C₁₉H₁₆F₂N₂O₂

MW:342.339351654053

CID:6509627

Update Time:2025-05-19

3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
- 3,4-difluoro-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
- Benzamide, N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-3,4-difluoro-
- Inchi： 1S/C19H16F2N2O2/c1-11-2-3-12-9-14(19(25)23-17(12)8-11)6-7-22-18(24)13-4-5-15(20)16(21)10-13/h2-5,8-10H,6-7H2,1H3,(H,22,24)(H,23,25)
- InChI Key： NJZNNTLDHISGFV-UHFFFAOYSA-N
- SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C1=CC=C(F)C(F)=C1

Experimental Properties

Density: 1.281±0.06 g/cm3(Predicted)
Boiling Point: 549.2±50.0 °C(Predicted)
pka: 11.62±0.70(Predicted)

3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0611-0541-2μmol	3,4-difluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide	851405-36-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0611-0541-1mg	3,4-difluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide	851405-36-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0611-0541-2mg	3,4-difluoro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide	851405-36-2	90%+	2mg	$59.0	2023-05-17

3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Additional information on 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Comprehensive Overview of 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2)

The compound 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a quinolinone core with a difluorobenzamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. The 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide stands out due to its ability to modulate specific enzymatic pathways. This aligns with the growing trend of precision medicine, where compounds with high selectivity and low off-target effects are highly sought after. Its CAS No. 851405-36-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis and characterization of 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide involve sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are critical for ensuring the compound's purity and bioactivity, which are essential for its potential use in drug development. Additionally, its fluorinated aromatic component enhances its metabolic stability, a key consideration in the design of modern pharmaceuticals.

From an industrial perspective, the compound's scalability and cost-effectiveness are under scrutiny, as these factors determine its viability for large-scale production. The integration of green chemistry principles in its synthesis is another hot topic, as sustainability becomes a priority in chemical manufacturing. Researchers are exploring catalytic methods and renewable solvents to minimize environmental impact while maintaining high yields.

In conclusion, 3,4-difluoro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-36-2) represents a fascinating intersection of chemistry and biology. Its potential applications in therapeutic development and its alignment with contemporary research trends make it a compound worth watching. As scientific inquiry continues to evolve, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern medicine.